Cas no 2227754-70-1 (rac-(1R,2S)-2-(4-chloro-1-methyl-1H-pyrazol-5-yl)cyclopentan-1-ol)

• Product Name: rac-(1R,2S)-2-(4-chloro-1-methyl-1H-pyrazol-5-yl)cyclopentan-1-ol
• CAS No: 2227754-70-1
• MF: C₉H₁₃ClN₂O
• MW: 200.665321111679
• CID: 5570170
• PubChem ID: 165596604
• Update Time: 2025-06-12

rac-(1R,2S)-2-(4-chloro-1-methyl-1H-pyrazol-5-yl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(4-chloro-1-methyl-1H-pyrazol-5-yl)cyclopentan-1-ol
• 2227754-70-1
• EN300-1635826

• Inchi： 1S/C9H13ClN2O/c1-12-9(7(10)5-11-12)6-3-2-4-8(6)13/h5-6,8,13H,2-4H2,1H3/t6-,8-/m1/s1
• InChI Key： QVUXNZVFPBHGQR-HTRCEHHLSA-N
• SMILES： ClC1C=NN(C)C=1[C@@H]1CCC[C@H]1O

Computed Properties

• Exact Mass: 200.0716407g/mol
• Monoisotopic Mass: 200.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38Ų

Additional information on rac-(1R,2S)-2-(4-chloro-1-methyl-1H-pyrazol-5-yl)cyclopentan-1-ol

Comprehensive Overview of rac-(1R,2S)-2-(4-chloro-1-methyl-1H-pyrazol-5-yl)cyclopentan-1-ol (CAS No. 2227754-70-1)

The compound rac-(1R,2S)-2-(4-chloro-1-methyl-1H-pyrazol-5-yl)cyclopentan-1-ol (CAS No. 2227754-70-1) is a chiral cyclopentanol derivative featuring a substituted pyrazole ring. This structurally unique molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The presence of both a cyclopentanol moiety and a 4-chloro-1-methyl-1H-pyrazole group contributes to its diverse reactivity profile, making it valuable for synthesizing biologically active compounds.

In recent years, the demand for chiral building blocks like rac-(1R,2S)-2-(4-chloro-1-methyl-1H-pyrazol-5-yl)cyclopentan-1-ol has surged, driven by the growing emphasis on enantioselective synthesis in drug discovery. Researchers frequently search for "chiral pyrazole derivatives" or "cyclopentanol-based intermediates" to develop novel therapeutics targeting metabolic disorders and inflammatory diseases. The compound’s CAS No. 2227754-70-1 is often referenced in patent literature, highlighting its role in optimizing drug candidates with improved efficacy and reduced side effects.

The synthetic versatility of rac-(1R,2S)-2-(4-chloro-1-methyl-1H-pyrazol-5-yl)cyclopentan-1-ol extends to material science applications, where its rigid bicyclic structure can enhance polymer stability. Queries such as "pyrazole-modified polymers" or "high-performance materials from chiral alcohols" reflect industry interest in leveraging this compound for advanced coatings and adhesives. Its thermal stability and compatibility with cross-linking agents make it a promising candidate for specialty chemical formulations.

From an analytical perspective, the separation of enantiomers in rac-(1R,2S)-2-(4-chloro-1-methyl-1H-pyrazol-5-yl)cyclopentan-1-ol is a topic of active research. Chromatographic methods, particularly "HPLC chiral resolution," are frequently explored to isolate the (1R,2S) and (1S,2R) forms for asymmetric synthesis. This aligns with the broader trend toward "green chemistry," as researchers seek solvent-efficient purification techniques to minimize environmental impact.

In conclusion, rac-(1R,2S)-2-(4-chloro-1-methyl-1H-pyrazol-5-yl)cyclopentan-1-ol (CAS No. 2227754-70-1) represents a critical scaffold at the intersection of medicinal chemistry and materials science. Its applications span from drug development to sustainable material design, addressing contemporary challenges in both fields. Ongoing studies continue to uncover new utilities for this compound, reinforcing its importance in modern synthetic chemistry.